Cas no 71989-20-3 (Fmoc-L-glutamine)

• Product Name: Fmoc-L-glutamine
• CAS No: 71989-20-3
• MF: C₂₀H₂₀N₂O₅
• MW: 368.383205413818
• MDL: MFCD00037137
• CID: 59291
• PubChem ID: 2724775
• Update Time: 2025-04-18

Fmoc-L-glutamine Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-L-glutamine
• Fmoc-Gln-OH
• Nalpha-Fmoc-L-glutamine
• 5-Amino-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]-amino}-5-oxopentanoic acid
• Fmoc-L-Gln-OH
• H-Met-OAll∙TosOH
• N2-Fmoc-L-glutamine
• N-alpha-FMOC-L-glutamine
• Fmoc-D-Gln-OH
• FMOC-GLN
• FMOC-GLUTAMINE
• Fmoc-Glutamine-OH
• FMOC-L-GLN
• FMOC-L-GLUTAMINE
• L-GLUTAMINE-N-FMOC
• NA-FMOC-L-GLUTAMINE
• Nalpha-[(9H-Fluoren-9-ylMethoxy)carbonyl]-L-glutaMine
• N-α-FMoc-L-glutaMine
• Nα-Fmoc-L-glutamine
• Nalpha-(9-Fluorenylmethoxycarbonyl)-L-glutamine
• N-(9-Fluorenylmethoxycarbonyl)-L-glutamine
• Fmoc-Dap(Ac)-OH
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-amino-5-oxopentanoic acid
• IZKGGDFLLNVXNZ-KRWDZBQOSA-N
• (2S)-4-carbamoyl-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}butanoic acid
• N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-glutamine
• Fmoc-alpha-Glutami ne
• N-.alpha.-Fmoc-L-glutamine
• (((9H-fluoren-9-
• N-{[(9H-Fluoren-9-yl)methoxy](hydroxy)methylidene}-5-hydroxy-5-iminonorvaline
• A804063
• N-ALPHA-(9-FLUORENYLMETHYLOXYCARBONYL)-L-GLUTAMINE
• F0308
• AKOS015854495
• H11272
• EN300-81253
• (((9H-fluoren-9-yl)methoxy)carbonyl)-L-glutamine
• SCHEMBL119475
• NS00062999
• Fmoc-Gln-OH, >=95.0% (T)
• W-104504
• 71989-20-3
• AKOS012614534
• AC-17095
• CS-W011800
• 4-{[(9H-fluoren-9-yl)methoxy]carbonylamino}-5-amino-5-oxopentanoic acid
• HY-W011084
• (2S)-5-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-oxopentanoic acid
• 118609-68-0
• J-300126
• DTXSID40922737
• N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-L-GLUTAMINE
• (2S)-5-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-oxo-pentanoic acid
• L-Glutamine, N(2)-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• Q-101812
• AS-12709
• (2s)-5-amino-2-((9h-fluoren-9-ylmethoxy(oxo)methyl)amino)-5-oxopentanoic acid
• (2S)-5-amino-2-[[9H-fluoren-9-ylmethoxy(oxo)methyl]amino]-5-oxopentanoic acid
• Fmoc-Gln-OH,98%
• (2S)-4-Carbamoyl-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]butanoic acid
• ZS3REG4A4X
• (S)-2-(((9H-FLUOREN-9-YL)METHOXY)CARBONYLAMINO)-5-AMINO-5-OXOPENTANOIC ACID
• NSC-334303
• L-Glutamine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• N2-(9-FLUORENYLMETHOXYCARBONYL)-L-GLUTAMINE
• Fmoc-L-glutamine

• MDL： MFCD00037137
• Inchi： 1S/C20H20N2O5/c21-18(23)10-9-17(19(24)25)22-20(26)27-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-17H,9-11H2,(H2,21,23)(H,22,26)(H,24,25)/t17-/m0/s1
• InChI Key： IZKGGDFLLNVXNZ-KRWDZBQOSA-N
• SMILES： O(C(N[C@H](C(=O)O)CCC(N)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 368.13700
• Monoisotopic Mass: 368.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 119

Experimental Properties

• Color/Form: White powder
• Density: 1.3116 (rough estimate)
• Melting Point: 220 °C (dec.) (lit.)
• Boiling Point: 498.73°C (rough estimate)
• Flash Point: 377.1±31.5 °C
• Refractive Index: -18 ° (C=1, DMF)
• PSA: 118.72000
• LogP: 3.33500
• Specific Rotation: -18 º (c=1,DMF)
• Optical Activity: [α]20/D −18.5±1.5°, c = 1% in DMF
• Solubility: Not determined

Fmoc-L-glutamine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25; S36/37/39; S27; S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters